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Compound of Interest

Compound Name: 5-Aminoquinolin-2(1H)-one

Cat. No.: B041705 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 5-Aminoquinolin-2(1H)-one. It

outlines the necessary personal protective equipment (PPE), step-by-step operational

procedures, and disposal plans to ensure a safe laboratory environment.

Hazard Summary
5-Aminoquinolin-2(1H)-one is a hazardous chemical that requires careful handling. Key

hazards include:

Toxicity: Toxic if swallowed.[1]

Skin Sensitization: May cause an allergic skin reaction.[1]

Eye Damage: Causes serious eye damage.[1]

Reproductive Toxicity: May damage fertility or the unborn child.[1]

Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[1]

Quantitative Data
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Data Point Value Source

GHS Hazard Statements
H301, H317, H318, H360,

H410

Molecular Formula C9H8N2O [2][3]

Molecular Weight 160.17 g/mol [2]

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is mandatory to minimize exposure.

PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile).

To prevent skin contact and

potential allergic reactions.[4]

Eye & Face Protection

Safety glasses with side

shields or chemical splash

goggles and a face shield.[5]

[6]

To protect against splashes

and dust that can cause

serious eye damage.

Skin & Body Protection
Full-length laboratory coat and

appropriate protective clothing.

To prevent skin exposure to

the chemical.[6]

Respiratory Protection

Use a NIOSH-approved

respirator if ventilation is

inadequate or if dust is

generated.[6][7]

To avoid inhalation of harmful

dust particles.

Operational Workflow
The following diagram outlines the standard operating procedure for handling 5-
Aminoquinolin-2(1H)-one, from preparation to disposal.
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Workflow for Handling 5-Aminoquinolin-2(1H)-one

Preparation

Handling

Cleanup & Disposal

Consult SDS & SOPs

Don Appropriate PPE

Prepare Work Area (Fume Hood)

Weigh Solid Chemical

Begin Handling

Dissolve in Solvent

Perform Experiment

Decontaminate Work Surfaces

Experiment Complete

Segregate Waste

Dispose of Waste via EHS

Click to download full resolution via product page

Caption: Standard operating procedure for handling 5-Aminoquinolin-2(1H)-one.
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Experimental Protocols
Handling and Preparation:

Consult Safety Information: Before beginning any work, thoroughly review the Safety Data

Sheet (SDS) for 5-Aminoquinolin-2(1H)-one.

Engineering Controls: All handling of this substance should be conducted in a properly

functioning chemical fume hood to minimize inhalation exposure.[1] Ensure that an eyewash

station and safety shower are readily accessible.[1][6]

Personal Protective Equipment: Don the required PPE as specified in the table above.

Weighing: Carefully weigh the solid material in the fume hood. Avoid generating dust.

Solution Preparation: If preparing a solution, add the solid to the solvent slowly to avoid

splashing.

Spill Management:

Evacuate: Evacuate the immediate area of the spill.

Ventilate: Ensure the area is well-ventilated.

Containment: For small spills, carefully sweep up the solid material, avoiding dust

generation, and place it into a sealed container for disposal.[7] For liquid spills, absorb with

an inert material and place in a sealed container.

Decontamination: Clean the spill area thoroughly with an appropriate solvent and then soap

and water.

Waste: Dispose of all contaminated materials as hazardous waste.

Disposal Plan
Proper disposal of 5-Aminoquinolin-2(1H)-one and any contaminated materials is crucial to

prevent environmental harm and ensure regulatory compliance.
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Waste Segregation and Collection:

Solid Waste: Collect unused 5-Aminoquinolin-2(1H)-one in a clearly labeled, sealed

container.[4] The label should read "Hazardous Waste" followed by the full chemical name.

Liquid Waste: If in solution, collect it in a dedicated, leak-proof, and sealable container.[4]

The container must be compatible with the solvent. Label the container as "Hazardous

Waste" and list all components with their approximate percentages.

Contaminated Labware: Disposable items such as gloves, pipette tips, and weighing paper

that are contaminated with the chemical should be collected in a separate, sealed bag or

container labeled "Hazardous Waste: 5-Aminoquinolin-2(1H)-one Contaminated Debris".[4]

Storage and Disposal:

Storage: Store all waste containers in a designated and properly managed Satellite

Accumulation Area (SAA) while awaiting pickup. Secondary containment is highly

recommended.[4]

Disposal: Do not dispose of this chemical down the drain or in regular solid waste.[4] Contact

your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and proper disposal.[4]

Emergency Procedures
If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth.

If on Skin: Wash with plenty of soap and water. If skin irritation or a rash occurs, get medical

advice/attention.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor.[8]

If Inhaled: Move the person to fresh air and keep them comfortable for breathing. If you feel

unwell, get medical advice/attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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